Cas no 185411-12-5 (Methyl 3-(trimethylsilyl)-4-pentenoate)

Methyl 3-(trimethylsilyl)-4-pentenoate Properties

Names and Identifiers

• Methyl 3-(trimethylsilyl)pent-4-enoate
• 4-Pentenoic acid,3-(trimethylsilyl)-, methyl ester
• Methyl 3-(trimethylsilyl)-4-pentenoate
• methyl 3-trimethylsilylpent-4-enoate
• ETHYL 3-(TRIMETHYLSILYL)-4-PENTENOATE
• methyl 3-trimethylsilylpent-4-eneoate
• 3-(Trimethylsilyl)-4-pentenoic acid methyl ester
• AK150863
• 4-Pentenoic acid, 3-(trimethylsilyl)-, methyl ester
• BCP06894
• AM84642
• R408
• AX8138469
• ST24047778
• 4-Pen
• DTXSID70392005
• FT-0690003
• SCHEMBL502858
• CS-0022089
• J-802239
• 185411-12-5
• O11894
• Methyl 3-(trimethylsilyl)-4-pentenoate, 97%
• AC-30882
• Methyl (+/-)-3-(trimethylsilyl)-4-pentenoate
• J-650386
• Methyl 3-(trimethylsilyl)-4-pentenoate, (+/-)-
• A1-01855
• Methyl3-(Trimethylsilyl)Pent-4-Enoate
• DS-9303
• AKOS015914428
• MFCD01863734
• METHYL3-(TRIMETHYLSILYL)-4-PENTENOATE
• LHA5PS4F2J
• A880714
• DA-32804
• +Expand

• MDL： MFCD01863734
• InChIKey： DJXDHDYQDMVTPZ-UHFFFAOYSA-N
• Inchi： 1S/C9H18O2Si/c1-6-8(12(3,4)5)7-9(10)11-2/h6,8H,1,7H2,2-5H3
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C([H])(C([H])=C([H])[H])C([H])([H])C(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 186.107606g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 186.107606g/mol
• Monoisotopic Mass: 186.107606g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.44390
• PSA: 26.30000
• Refractive Index: n20/D 1.443(lit.)
• Boiling Point: 54 °C/5.5 mmHg(lit.)
• Melting Point: No data available
• Vapor Pressure: 1.1±0.3 mmHg at 25°C
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),
• Color/Form: liquid
• Solubility: Not determined
• Density: 0.899 g/mL at 25 °C(lit.)